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Compound of Interest

Compound Name: N-Nitroso Epinephrine

CAS No.: 3006789-99-4

Cat. No.: B16341646

Get Quote

For the attention of researchers, scientists, and drug development professionals, this document

provides a comprehensive technical guide on the chemical structure, properties, and

toxicological profile of N-Nitroso Epinephrine.

N-Nitroso Epinephrine is an N-nitroso derivative of the secondary amine present in

Epinephrine.[1] As an impurity found in pharmaceutical products, its presence is closely

monitored due to the well-documented carcinogenic potential of N-nitroso compounds.[2][3]

This guide synthesizes available data to provide a detailed understanding of this compound for

research and drug development purposes.

Chemical Structure and Identification
N-Nitroso Epinephrine is structurally similar to the endogenous catecholamine epinephrine,

with the key difference being the addition of a nitroso group to the secondary amine.
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Identifier Value Source

IUPAC Name

(R)-N-(2-(3,4-

Dihydroxyphenyl)-2-

hydroxyethyl)-N-methylnitrous

amide

[1][4][5][6]

CAS Number 3006789-99-4 [1][7]

Molecular Formula C₉H₁₂N₂O₄ [1][5][7]

SMILES CN(C--INVALID-LINK--O)N=O [1][7]

InChI

InChI=1S/C9H12N2O4/c1-

11(10-15)5-9(14)6-2-3-

7(12)8(13)4-6/h2-4,9,12-

14H,5H2,1H3/t9-/m0/s1

[1][7]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of N-Nitroso Epinephrine are

not extensively available in the public domain. However, computational models provide some

insight into its characteristics.

Property Value Source

Molecular Weight 212.20 g/mol [1][7][8]

XLogP3 -0.4 [7][8]

Topological Polar Surface Area 93.4 Å² [7][8]

Heavy Atom Count 15 [7]

Hydrogen Bond Donor Count 3 [7]

Hydrogen Bond Acceptor

Count
5 [7]

Rotatable Bond Count 4 [7]
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Synthesis and Formation
N-Nitroso compounds are typically formed by the reaction of nitrites with secondary or tertiary

amines under acidic conditions.[2][9] In the context of pharmaceutical manufacturing and

storage, the formation of N-Nitroso Epinephrine can occur if nitrite impurities are present in

raw materials or excipients, or through degradation processes.[9]

While specific, detailed protocols for the laboratory synthesis of N-Nitroso Epinephrine are not

publicly available, the general principle involves the nitrosation of epinephrine. Several

chemical suppliers list N-Nitroso Epinephrine as a product available through custom

synthesis.[5][10]

Biological Activity and Toxicology
The primary toxicological concern with N-Nitroso Epinephrine is its classification as a

potential human carcinogen, a characteristic shared by many N-nitroso compounds.[2][11][12]

These compounds are known to be genotoxic, meaning they can directly damage DNA, which

can lead to mutations and the initiation of cancer.[2][13]

The carcinogenic mechanism of N-nitroso compounds generally involves metabolic activation

to reactive electrophilic species that can then alkylate DNA.[2] This DNA damage, if not

properly repaired by cellular mechanisms, can lead to permanent mutations.

Due to its carcinogenic potential, regulatory bodies such as the U.S. Food and Drug

Administration (FDA) have set strict acceptable intake (AI) limits for N-nitroso impurities in drug

products. For N-Nitroso Epinephrine, the current AI limit is 100 ng/day.[1]

General Signaling Pathway for N-Nitroso Compound
Genotoxicity
The following diagram illustrates the generalized pathway for the genotoxic effects of N-nitroso

compounds.
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Caption: Generalized pathway of N-nitroso compound-induced genotoxicity.

Epinephrine Signaling Pathway
While the specific signaling pathways of N-Nitroso Epinephrine are not well-defined, it is

important to understand the signaling of its parent compound, epinephrine. Epinephrine acts

through adrenergic receptors, which are G-protein coupled receptors (GPCRs), to elicit the

"fight-or-flight" response.[14] The canonical pathway involves the activation of adenylyl cyclase

and the production of cyclic AMP (cAMP) as a second messenger.[14][15]
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Caption: Canonical epinephrine signaling pathway via β-adrenergic receptors.

Experimental Protocols
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Detailed, publicly available experimental protocols for the synthesis and analysis of N-Nitroso
Epinephrine are scarce. However, based on general knowledge of N-nitroso compound

analysis, the following methodologies are relevant.

General Analytical Workflow for N-Nitroso Impurity
Detection
The detection and quantification of N-nitroso impurities in pharmaceutical products require

highly sensitive and specific analytical methods. A general workflow is outlined below.

Sample Preparation
(Extraction, Concentration)

Chromatographic Separation
(e.g., UHPLC)

Mass Spectrometry Detection
(e.g., MS/MS)

Data Analysis and Quantification

Click to download full resolution via product page

Caption: General workflow for the analysis of N-nitroso impurities.

Methodology:

Sample Preparation: The active pharmaceutical ingredient (API) or drug product is dissolved

in a suitable solvent. Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be

employed to remove interfering matrix components and concentrate the N-nitroso analytes.
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Chromatographic Separation: Ultra-high-performance liquid chromatography (UHPLC) is

commonly used for the separation of N-nitroso compounds. A suitable column (e.g., C18)

and mobile phase gradient are selected to achieve optimal separation from the parent drug

and other impurities.

Mass Spectrometry Detection: Tandem mass spectrometry (MS/MS) is the preferred

detection method due to its high sensitivity and selectivity.[9] Techniques such as

atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) can be

used. Detection is typically performed in multiple reaction monitoring (MRM) mode for

accurate quantification.[9]

Quantification: The concentration of N-Nitroso Epinephrine is determined by comparing the

peak area of the analyte in the sample to a calibration curve generated from certified

reference standards.

Conclusion
N-Nitroso Epinephrine is a critical impurity to monitor in pharmaceutical products containing

epinephrine due to the significant health risks associated with N-nitroso compounds. While

detailed experimental data are limited, this guide provides a foundational understanding of its

chemical structure, computed properties, and toxicological significance. Further research into

its specific biological activities and the development of validated, publicly available analytical

methods are essential for ensuring drug safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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